Cas no 85958-57-2 (2-chloro-4-fluorobenzenesulfonyl chloride)

2-chloro-4-fluorobenzenesulfonyl chloride structure
85958-57-2 structure
Product Name:2-chloro-4-fluorobenzenesulfonyl chloride
CAS No:85958-57-2
MF:C6H3Cl2FO2S
MW:229.056222200394
MDL:MFCD00052957
CID:90932
PubChem ID:522846
Update Time:2024-10-26

2-chloro-4-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-fluorobenzene-1-sulfonyl chloride
    • 2-Chloro-4-fluorobenzenesulfonyl chloride
    • 3-Chloro-4-fluorobenzenesulphonyl chloride
    • 2-Chloro-4-fluorobenzenesulfonyl chloride (ACI)
    • 2-Chloro-4-fluorophenylsulfonyl chloride
    • Z278195072
    • 2-Chloro-4-fluorobenzenesulphonyl chloride
    • 2-CHLORO-4-FLUOROBENZENESULFONYLCHLORIDE
    • 2-Chloro-4-flourobenzenesulfonyl chloride
    • SCHEMBL68990
    • J-508736
    • CS-0022408
    • Benzenesulfonyl chloride, 2-chloro-4-fluoro-
    • AKOS000131022
    • 2-chloro-4-fluorobenzene-sulfonyl chloride
    • BBL017939
    • EN300-29649
    • 2-chloro-4-fluoro-benzene sulfonyl chloride
    • 2-Chloro-4-fluorobenzenesulfonyl chloride #
    • 2-chloro-4-fluoro-benzenesulfonyl chloride
    • PS-10903
    • 85958-57-2
    • DTXSID60335082
    • STK502403
    • DB-020818
    • 2-Chloro-4-fluorobenzenesulfonyl chloride, 95%
    • ALBB-001012
    • MFCD00052957
    • 2-chloro-4-fluorobenzenesulfonyl chloride
    • MDL： MFCD00052957
    • Inchi： 1S/C6H3Cl2FO2S/c7-5-3-4(9)1-2-6(5)12(8,10)11/h1-3H
    • InChI Key： FCFPJKHVCHKCMP-UHFFFAOYSA-N
    • SMILES： O=S(C1C(Cl)=CC(F)=CC=1)(Cl)=O
    • BRN： 5520034

Computed Properties

  • Exact Mass: 227.92100
  • Monoisotopic Mass: 227.9214841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.569 g/mL at 25 °C(lit.)
  • Melting Point: 27-31 °C
  • Boiling Point: 243-244 °C(lit.)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.5550(lit.)
  • PSA: 42.52000
  • LogP: 3.48740
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined
  • Vapor Pressure: No data available

2-chloro-4-fluorobenzenesulfonyl chloride Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3265 8/PG 3
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：II
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R34
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-chloro-4-fluorobenzenesulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-chloro-4-fluorobenzenesulfonyl chloride Pricemore >>

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2-chloro-4-fluorobenzenesulfonyl chloride Production Method

Production Method 1

132243-22-2 132243-22-2
85958-57-2 85958-57-2
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Chlorine Solvents: Water ;  3 h, 50 - 60 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  rt
Reference
A novel synthesis of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride
Du, Xiao-Hua; et al, Organic Preparations and Procedures International, 2005, 37(6), 566-569

Production Method 2

2106-02-7 2106-02-7
85958-57-2 85958-57-2
Reaction Conditions
Reference
5-Sulfamoylorthanilic acids, a sulfonamide series with salidiuretic activity
Sturm, K.; et al, Journal of Medicinal Chemistry, 1983, 26(8), 1174-87

Production Method 3

729-41-9 729-41-9
85958-57-2 85958-57-2
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  0.5 h, 0 - 5 °C
1.2 Reagents: Sodium nitrite Solvents: Water ;  2 h, 0 - 5 °C
1.3 Reagents: Tetrafluoroboric acid Solvents: Water ;  2 h, 0 - 5 °C
1.4 Solvents: 1,2-Dichlorobenzene ;  1 h, 140 °C
1.5 Reagents: Sodium carbonate Solvents: 1,2-Dichlorobenzene ,  Water ;  rt
2.1 Reagents: Hydrochloric acid ,  Chlorine Solvents: Water ;  3 h, 50 - 60 °C
2.2 Reagents: Sodium carbonate Solvents: Water ;  rt
Reference
A novel synthesis of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride
Du, Xiao-Hua; et al, Organic Preparations and Procedures International, 2005, 37(6), 566-569

2-chloro-4-fluorobenzenesulfonyl chloride Raw materials

2-chloro-4-fluorobenzenesulfonyl chloride Preparation Products

2-chloro-4-fluorobenzenesulfonyl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:85958-57-2)2-氯-4-氟苯磺酰氯
Order Number:LE1749139
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com

2-chloro-4-fluorobenzenesulfonyl chloride Related Literature

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85958-57-2 (2-chloro-4-fluorobenzenesulfonyl chloride) Related Products

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:85958-57-2)2-氯-4-氟苯磺酰氯
LE1749139
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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